Cas no 1004643-71-3 (2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid)

• Product Name: 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid
• CAS No: 1004643-71-3
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD04970221
• CID: 3059508
• PubChem ID: 7017783
• Update Time: 2025-11-05

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3,5-Trimethyl-1 H -pyrazol-4-yl)-quinoline-4-carboxylic acid
• AKOS B021165
• ART-CHEM-BB B021165
• 2-(1,3,5-TRIMETHYL-1 H-PYRAZOL-4-YL)-QUINOLINE-4-CARBOXYLIC ACID
• EQB64371
• MFCD04970221
• AKOS000310544
• 2-(Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid
• AB01304590-01
• STK310039
• EN300-229811
• 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylicacid
• 1004643-71-3
• CS-0282539
• 2-(1,3,5-trimethylpyrazol-4-yl)quinoline-4-carboxylic Acid
• NCGC00307186-01
• Z883769236
• 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid
• 2-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-4-QUINOLINECARBOXYLIC ACID
• BBL038444
• 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid

• MDL： MFCD04970221
• Inchi： 1S/C16H15N3O2/c1-9-15(10(2)19(3)18-9)14-8-12(16(20)21)11-6-4-5-7-13(11)17-14/h4-8H,1-3H3,(H,20,21)
• InChI Key： RDQFFVKXCIKFAU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)=NN(C)C=2C)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 281.116427g/mol
• Monoisotopic Mass: 281.116427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.31g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid

Recent Advances in the Study of 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid (CAS: 1004643-71-3)

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid (CAS: 1004643-71-3) is a novel quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive compound with applications in drug discovery and therapeutic development. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the quinoline core and the trimethylpyrazole moiety, contribute to its diverse biological activities. Recent research has focused on elucidating its mechanism of action, particularly its interactions with specific molecular targets such as enzymes and receptors. For instance, studies have demonstrated its inhibitory effects on certain kinases, suggesting potential applications in oncology and inflammatory diseases.

In terms of synthesis, recent advancements have optimized the production of 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid, improving yield and purity. These improvements are critical for scaling up production for preclinical and clinical studies. Additionally, novel synthetic routes have been explored to introduce functional groups that enhance the compound's bioavailability and pharmacokinetic properties.

Biological evaluations have revealed promising results. In vitro studies have shown that the compound exhibits potent activity against specific cancer cell lines, with IC50 values in the low micromolar range. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it has demonstrated efficacy in reducing pro-inflammatory cytokine production. These findings highlight its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain. The compound's solubility and metabolic stability need further optimization to enhance its drug-like properties. Ongoing research is also exploring its potential off-target effects and toxicity profiles to ensure its safety for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid represents a promising scaffold for drug development. Its diverse biological activities and recent advancements in synthesis and characterization underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.